Bromocresol Purple

• CAS No.: 115-40-2
• Product Name: Bromocresol Purple
• Molecular Formula: C21H16Br2O5S
• Molecular Weight: 540.2 g/mol
• IUPAC Name: 2-bromo-4-[3-(3-bromo-4-hydroxy-5-methylphenyl)-1,1-dioxo-2,1λ6-benzoxathiol-3-yl]-6-methylphenol
• Standard InChI: InChI=1S/C21H16Br2O5S/c1-11-7-13(9-16(22)19(11)24)21(14-8-12(2)20(25)17(23)10-14)15-5-3-4-6-18(15)29(26,27)28-21/h3-10,24-25H,1-2H3
• Standard InChIKey: ABIUHPWEYMSGSR-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1O)Br)C2(C3=CC=CC=C3S(=O)(=O)O2)C4=CC(=C(C(=C4)C)O)Br
• Canonical SMILES: CC1=CC(=CC(=C1O)Br)C2(C3=CC=CC=C3S(=O)(=O)O2)C4=CC(=C(C(=C4)C)O)Br
• Colorform: Minute, slightly yellow crystals
• Melting Point: 241.5 °C
• Description: Bromocresol purple is a member of the class of 2,1-benzoxathioles that is 2,1-benzoxathiole 1,1-dioxide in which both of the hydrogens at position 3 have been substituted by 3-bromo-4-hydroxy-5-methylphenyl groups. A hydrophilic dye that is used as a pH indicator and to measure serum albumin concentrations. It has a role as an acid-base indicator, a dye and a two-colour indicator. It is a 2,1-benzoxathiole, an arenesulfonate ester, an organobromine compound, a sultone and a polyphenol.; An indicator and reagent. It has been used for several purposes including the determination of serum albumin concentrations
• Solubility: Soluble in alcohol, dilute alkalies; In water, 7.3X10-3 mg/L at 25 °C (est)
• Synonyms: 4,4’-(3H-2,1-Benzoxathiol-3-ylidene)bis[2-bromo-6-methylphenol S,S-dioxide;_x000B_4,4’-(3H-2,1-benzoxathiol-3-ylidene)bis[6-bromo-o-cresol S,S-Dioxide;_x000B_α,α-Bis(5-bromo-4-hydroxy-m-tolyl)-α-hydroxy-o-toluenesulfonic Acid γ-Sultone;_x000B_3H-2,1-Benzoxathiole, phe
• Vapor Pressure: 1.15X10-15 mm Hg at 25 °C (est)
• PubChem Compound: 8273
• Last Modified: Nov 11 2021